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Compound of Interest

Compound Name:
N-(tert-Butoxycarbonyl)aniline-

13C6

Cat. No.: B140980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical appearance and key physical

properties of N-(tert-Butoxycarbonyl)aniline-13C6, a stable isotope-labeled compound crucial

for various applications in drug metabolism studies, pharmacokinetic analysis, and as an

internal standard in quantitative bioanalysis.

Physical Appearance and Properties
N-(tert-Butoxycarbonyl)aniline-13C6, the 13C labeled version of N-(tert-

Butoxycarbonyl)aniline, is physically identical to its unlabeled counterpart. Isotopic labeling with

carbon-13 does not alter the macroscopic physical properties such as color and physical state.

The compound is a solid, typically appearing as a white to pale brown powder or crystalline

solid.[1] Key physical and chemical properties for both the labeled and unlabeled compounds

are summarized in the table below for easy comparison.
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Property
N-(tert-
Butoxycarbonyl)aniline-
13C6

N-(tert-
Butoxycarbonyl)aniline
(unlabeled)

Physical State Solid Solid[1]

Color White to pale brown White to pale brown[1]

Molecular Formula C₅¹³C₆H₁₅NO₂ C₁₁H₁₅NO₂

Molecular Weight 199.20 g/mol 193.24 g/mol [1]

Melting Point

Not experimentally determined,

but expected to be ~133-137

°C

133-137 °C[1]

Boiling Point Not determined 235.3 ± 9.0 °C (Predicted)[1]

Solubility
Soluble in DMSO and

Methanol (Slightly)

DMSO (Slightly), Methanol

(Slightly)[1]

CAS Number 176850-21-8[2] 3422-01-3[1]

Logical Relationship of Physical Properties
The physical properties of an isotopically labeled compound are fundamentally linked to its

unlabeled analogue. The introduction of ¹³C isotopes primarily affects the molecular weight,

with negligible impact on the compound's physical appearance and other macroscopic

properties.
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Relationship of Physical Properties

Physical Properties Key Difference

N-(tert-Butoxycarbonyl)aniline

Physical State: Solid Color: White to Pale BrownMelting Point: ~133-137 °C Solubility Molecular Weight

+ 6 Da

N-(tert-Butoxycarbonyl)aniline-13C6

Click to download full resolution via product page

Caption: Isotopic labeling effect on physical properties.

Experimental Considerations
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While the physical appearance is consistent, it is standard practice in a research setting to

verify the identity and purity of any chemical, including isotopically labeled standards, upon

receipt.

Methodology for Visual Inspection:

Sample Preparation: Ensure the compound is at room temperature and in a well-lit area.

Observation: Visually inspect the compound through its transparent container. Note the color

and physical state (e.g., crystalline, powder, amorphous solid).

Comparison: Compare the observed appearance with the information provided in the

supplier's Certificate of Analysis (CoA). Any significant deviation should be reported to the

supplier.

Methodology for Melting Point Determination:

Apparatus: Utilize a calibrated melting point apparatus.

Sample Loading: Load a small amount of the dry compound into a capillary tube.

Heating: Heat the sample at a slow, controlled rate (e.g., 1-2 °C per minute) near the

expected melting point.

Observation: Record the temperature range from the appearance of the first liquid drop to

the complete liquefaction of the solid.

Verification: The determined melting point should be sharp and within the expected range for

a pure substance. A broad melting range may indicate the presence of impurities.

This guide provides a foundational understanding of the physical characteristics of N-(tert-
Butoxycarbonyl)aniline-13C6. For further analytical data, researchers should always refer to

the lot-specific Certificate of Analysis provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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